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Compound of Interest

Compound Name: 2-Methoxy-5-methylphenol

Cat. No.: B1664560

Disclaimer: Limited direct toxicological data is available for 2-Methoxy-5-methylphenol. This
profile relies significantly on data from structurally similar compounds, a method known as
read-across, to predict its potential toxicological effects. The primary surrogates used are its
isomer, creosol (2-methoxy-4-methylphenol), and the related compound, guaiacol (2-
methoxyphenol), as well as general data on cresols. This approach introduces uncertainty, and
the information herein should be interpreted with caution.

Introduction

2-Methoxy-5-methylphenol, also identified as isocreosol or 5-methylguaiacol, is an aromatic
organic compound with the chemical formula CsH1002.[1][2][3] It belongs to the class of
methoxyphenols and is a derivative of cresol.[1][2] This compound and its isomers are found in
sources such as wood smoke and are used in various industrial applications, including as
intermediates in the synthesis of pharmaceuticals and as flavoring and fragrance agents.[4][5]
Given its potential for human exposure, a thorough understanding of its toxicological profile is
essential for researchers, scientists, and drug development professionals. This guide provides
a comprehensive overview of the known and predicted toxicological properties of 2-Methoxy-5-
methylphenol, based on available data and read-across from structurally related molecules.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Methoxy-5-methylphenol is presented
in Table 1.
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Table 1. Physicochemical Properties of 2-Methoxy-5-methylphenol

Property Value Reference(s)
CAS Number 1195-09-1 [11[3]
Molecular Formula CsH1002 [11[2][3]
Molecular Weight 138.16 g/mol [11[3]
Appearance White to off-white crystalline 5]

powder
Melting Point 35-39°C
Boiling Point 115-117 °C @ 20 mmHg [6]
Water Solubility Sparingly soluble [5]

Isocreosol, 5-Methylguaiacol,
Synonyms 2-Hydroxy-4-methylanisole, 6- [1112]

Methoxy-m-cresol

Toxicokinetics (Metabolism)

Direct studies on the metabolism of 2-Methoxy-5-methylphenol are not available. However,
based on the metabolism of related compounds like cresols and guaiacol, a putative metabolic
pathway can be proposed. Phenolic compounds are typically metabolized in the liver. The
primary metabolic pathways are expected to be conjugation of the phenolic hydroxyl group with
glucuronic acid or sulfate.[7] Another potential pathway, as seen with p-cresol, involves the
oxidation of the methyl group, which could lead to the formation of corresponding carboxylic
acids.[8] It is also possible that reactive intermediates, such as quinone-methides, could be
formed during metabolism.[8] These metabolic processes generally aim to increase the water
solubility of the compound to facilitate its excretion via the kidneys.[7]
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Caption: Putative metabolic pathway of 2-Methoxy-5-methylphenol.

Toxicological Profile
Acute Toxicity

No specific LDso values for 2-Methoxy-5-methylphenol are available. However, GHS
classifications indicate that it is "Harmful if swallowed".[9] Read-across data from guaiacol and
cresols provide an indication of its potential acute toxicity (Table 2).

Table 2. Acute Oral Toxicity of Structural Analogs
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Compound Species Route LDso (mg/kg) Reference(s)
Guaiacol Rat Oral 520 - 725 [10][11]
Guaiacol Mouse Oral 621 [11]

o-Cresol Rat Oral 121 [7]

m-Cresol Rat Oral 242 [7]

p-Cresol Rat Oral 207 [7]

Irritation and Sensitization

2-Methoxy-5-methylphenol is classified as causing skin and serious eye irritation.[9]
Inhalation may also cause respiratory irritation.[9] There is no specific information available
regarding the skin sensitization potential of 2-Methoxy-5-methylphenol.

Repeated Dose Toxicity

There are no repeated dose toxicity studies specifically for 2-Methoxy-5-methylphenol.
However, studies on cresols provide an indication of potential target organs and no-observed-
adverse-effect levels (NOAELS) (Table 3). Common findings in repeated dose studies with
cresols include effects on the liver and kidneys, as well as irritation of the gastrointestinal and
respiratory tracts.[7]

Table 3. Repeated Dose Toxicity of Structural Analogs (Read-Across Data)
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NOAEL Key
Compoun . . Referenc
d Species Duration Route (mglkg/da Effects at ©)
e(s
y) LOAEL

Decreased
body
o-Cresol Rat 90-day Gavage 50 weight, [12]

neurotoxicit

y

Decreased
body
m-Cresol Rat 90-day Gavage 50 weight, [12]

neurotoxicit

y

Nasal
] respiratory
p-Cresol Rat 28-day Diet 87 o [9]
epithelial

hyperplasia

< 1500 Not
(LOAEL) specified

Guaiacol Rat 4-week Oral

Genotoxicity

No direct genotoxicity data for 2-Methoxy-5-methylphenol were identified. A safety
assessment for its isomer, 2-methoxy-4-methylphenol (creosol), concluded that it is not
expected to be genotoxic based on read-across data from eugenol. Guaiacol has shown mixed
results in some in vitro genotoxicity assays, with some studies indicating a potential for
clastogenic effects at high concentrations, while Ames tests have generally been negative.[5]
Cresol isomers have generally been found to be non-genotoxic in a variety of bacterial and
mammalian cell assays.[7]

Carcinogenicity
There are no carcinogenicity studies on 2-Methoxy-5-methylphenol. The EPA has classified
m-, 0-, and p-cresol as possible human carcinogens (Group C) based on inadequate human
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data and limited data in animals.[12] In silico models for guaiacol have produced mixed
predictions for carcinogenicity in rodents.[5]

Reproductive and Developmental Toxicity

No reproductive or developmental toxicity studies have been conducted on 2-Methoxy-5-
methylphenol. For the isomer 2-methoxy-4-methylphenol, it has been concluded that there is
insufficient data, and the Threshold of Toxicological Concern (TTC) approach is used for risk
assessment. Studies on cresols have shown developmental toxicity, but generally at doses that
also cause maternal toxicity.[7] A two-generation reproductive toxicity study on o-cresol in rats
established a NOAEL of 773 mg/kg/day for fertility.[6] A developmental toxicity study on o-
cresol in rats identified a NOAEL of 100 mg/kg/day.[6]

Table 4. Reproductive and Developmental Toxicity of Structural Analogs (Read-Across Data)

. NOAEL . Reference(s
Compound Species Study Type Endpoint
(mglkgl/day)

2-Generation
0-Cresol Rat ] 773 Fertility [6]

Reproduction

Development Development
o-Cresol Rat 100 o [6]

al al Toxicity

] 450 (highest Reproductive
p-Cresol Rat Reproductive o 9]
dose tested) Toxicity

Development Development
m-Cresol Rat 175 o
al al Toxicity

Mechanism of Toxicity

The precise mechanism of toxicity for 2-Methoxy-5-methylphenol has not been elucidated.
However, based on its phenolic structure, it is likely to share mechanisms with other phenolic
compounds. These mechanisms include:

 Membrane Disruption: Phenolic compounds can disrupt cell membranes, leading to
increased permeability and loss of cellular integrity.[8]
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e Protein Denaturation: At high concentrations, phenols can denature and precipitate cellular
proteins, leading to cell death.[8]

» Oxidative Stress: The metabolism of phenolic compounds can generate reactive oxygen
species (ROS), leading to oxidative stress and damage to cellular components.[10]

« Interaction with Signaling Pathways: There is evidence that some phenolic compounds can
interfere with cellular signaling pathways. For example, guaiacol has been shown to disrupt
the Wnt signaling pathway in zebrafish embryos.[10]

Experimental Protocols

As no specific toxicological studies for 2-Methoxy-5-methylphenol are publicly available, this
section provides an overview of standard experimental protocols that would be relevant for
assessing its toxicity.

Acute Oral Toxicity (based on OECD Guideline 401)

This test is designed to determine the median lethal dose (LDso) of a substance after a single
oral administration.
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Acclimatization of Animals
(e.g., Rats, = 5 days)

Fasting
(Overnight for rats)

G&ody Weight Measuremeng
Single Oral Gavage Dosing
(Graduated doses to different groups)
Observation Period
(At least 14 days)

Clinical signs,
mortality checks

Body Weight Measurement Gross Necropsy
(Periodically) (All animals)

Data Analysis
(LD50 calculation)
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SHEE! SECREE SIS Prepare Test Substance Concentrations FIEEENE £ b
(e.g., S. typhimurium, E. coli) P (for metabolic activation)

XpOSUF \
Encubate Bacteria + Test Substance - SED Encubate Bacteria + Test Substance + SED

Plating and Incﬂ)}véon/
Glate on Minimal Glucose AgaD
Encubate at 37°C for 48-72 hourg

Analysis

[Count Revertant Colonies]
Compare with Controls
(Solvent and Positive)

Getermine Mutagenic PotentiaD

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1664560?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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